1-[4-(1-methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one

• Molecular Formula: C23H27N3O
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 1-[4-(1-methylbenzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one
• InChI: InChI=1S/C23H27N3O/c1-25-21-12-6-5-11-20(21)24-23(25)19-14-16-26(17-15-19)22(27)13-7-10-18-8-3-2-4-9-18/h2-6,8-9,11-12,19H,7,10,13-17H2,1H3
• InChI Key: ZOSLRGYFEXGYTN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3CCN(CC3)C(=O)CCCC4=CC=CC=C4

Description

1-[4-(1-Methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one is a synthetic compound featuring a benzimidazole core linked to a piperidine moiety via a butanone chain terminating in a phenyl group. Its molecular formula is C₂₃H₂₅N₃O (molecular weight: 367.47 g/mol). The benzimidazole ring system is pharmacologically significant due to its ability to interact with biological targets such as enzymes and receptors. The piperidine group enhances solubility and modulates pharmacokinetic properties, while the phenylbutanone chain contributes to hydrophobic interactions and structural rigidity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(1-methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one typically involves multiple stepsThe reaction conditions often involve the use of solvents like dimethyl sulfoxide (DMSO) and ethanol, with reactions carried out at reflux temperatures .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as column chromatography and recrystallization are employed to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

1-[4-(1-methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and the use of catalysts .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

1-[4-(1-methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-[4-(1-methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one involves its interaction with specific molecular targets in the body. The benzimidazole moiety is known to interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Reported Activity	Reference
Target Compound	C₂₃H₂₅N₃O	367.47	Benzimidazole-piperidine-phenylbutanone	Not explicitly reported	—
1-(4-Phenyl-piperazin-1-ylmethyl)-1H-benzimidazole	C₁₈H₂₀N₄	292.38	Benzimidazole-piperazine hybrid	Antifungal, antibacterial
2-[4-[2-[4-[1-(2-Ethoxyethyl)benzimidazol-2-yl]piperidin-1-yl]ethyl]phenyl]-2-methylpropionic acid	C₃₀H₃₈N₄O₃	502.65	Ethoxyethyl-benzimidazole-piperidine-proprionic acid	Histamine H1 receptor antagonist (antihistamine)
1-(4-(4-(5-Phenyl-4,5-dihydroisoxazol-3-yl)thiazol-2-yl)piperidin-1-yl)-ethan-1-one	C₂₀H₂₀N₄O₂S	388.46	Thiazole-dihydroisoxazole-piperidine hybrid	Fungicidal activity

Key Observations :

• Benzimidazole-Piperidine vs. Benzimidazole-Piperazine : The replacement of piperidine with piperazine (as in ) introduces an additional nitrogen atom, altering hydrogen-bonding capacity and steric bulk. Piperazine derivatives often exhibit enhanced solubility but reduced metabolic stability compared to piperidine analogs .
• Substituent Effects: The ethoxyethyl group in increases hydrophilicity, improving oral bioavailability for antihistamine activity. In contrast, the phenylbutanone chain in the target compound may favor CNS penetration due to increased lipophilicity.
• Agrochemical Derivatives : The thiazole-dihydroisoxazole-piperidine hybrid in demonstrates fungicidal activity, suggesting that structural variations in the heterocyclic components (e.g., benzimidazole vs. thiazole) dictate target specificity.

Piperidine-Based Butanone Derivatives

Table 2: Comparative Analysis of Piperidine-Butanone Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Piperidine/Butanone	Functional Role	Reference
Target Compound	C₂₃H₂₅N₃O	367.47	1-Methyl-benzimidazole, phenyl	Undefined	—
1-[4-(1,1-Dimethylethyl)phenyl]-4-(4-hydroxypiperidin-1-yl)butan-1-one	C₁₉H₂₉NO₂	303.44	tert-Butylphenyl, hydroxypiperidine	Intermediate in drug synthesis
1-(4-Phenylpiperazin-1-yl)-4-(thiophen-2-yl)butan-1-one (MK38)	C₁₉H₂₂N₂OS	326.46	Thiophene, phenylpiperazine	Antipsychotic candidate
1-[4-(Bromomethyl)piperidin-1-yl]-3-methylbutan-1-one	C₁₁H₂₀BrNO	262.19	Bromomethyl, methyl	Reactive synthetic intermediate

Key Observations :

• Hydroxypiperidine vs. Benzimidazole-Piperidine : The hydroxypiperidine derivative in has polar hydroxyl groups that enhance water solubility, making it suitable for aqueous-phase reactions. In contrast, the benzimidazole-piperidine hybrid in the target compound may prioritize membrane permeability.
• Thiophene vs.
• Bromomethyl Substitution : The bromine atom in introduces reactivity for further functionalization (e.g., nucleophilic substitution), a feature absent in the target compound.

Biological Activity

The compound 1-[4-(1-methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one is a novel synthetic molecule that has garnered attention due to its potential biological activities. The benzimidazole moiety, in particular, is known for its diverse pharmacological properties, including anticancer, antiviral, and antibacterial effects. This article delves into the biological activity of this compound, supported by data tables and research findings.

Chemical Structure and Properties

The chemical structure of the compound can be described as follows:

• Molecular Formula : C20H26N2O
• Molecular Weight : 314.44 g/mol

The compound features a benzimidazole ring linked to a piperidine group and a phenylbutanone moiety, which may contribute to its biological activities through various mechanisms of action.

Cytotoxicity

Research has demonstrated that compounds containing benzimidazole derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that similar compounds have IC50 values in the low micromolar range against leukemia cell lines such as K562 and HL60.

Table 1: Cytotoxic Activity of Related Compounds

Compound Name	Cell Line	IC50 (μM)
Compound A	K562	8
Compound B	HL60	10
Compound C	U937	12

Note: The IC50 values indicate the concentration required to inhibit cell growth by 50%.

Antiviral Activity

The antiviral potential of benzimidazole derivatives has also been explored. For example, certain derivatives have shown effectiveness against the Ebola virus by inhibiting viral entry at the level of NPC1 (Niemann-Pick C1-like 1 protein). This mechanism suggests that similar structural compounds could be evaluated for their antiviral properties.

Table 2: Antiviral Activity Against Ebola Virus

Compound Name	EC50 (μM)	Selectivity Index
Compound D	0.64	20
Compound E	0.93	10

The biological activity of 1-[4-(1-methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one is hypothesized to involve multiple pathways:

• Inhibition of Enzymatic Activity : Benzimidazole derivatives often act as inhibitors of key enzymes involved in cancer cell proliferation.
• Interaction with DNA/RNA : Some compounds may intercalate with nucleic acids, disrupting replication and transcription processes.
• Modulation of Signaling Pathways : The compound may influence various signaling pathways that regulate cell survival and apoptosis.

Case Studies

Several studies have highlighted the promising biological activities associated with compounds similar to 1-[4-(1-methyl-1H-benzimidazol-2-yl)piperidin-1-yl]-4-phenylbutan-1-one :

Study on Anticancer Properties

A recent study evaluated a series of benzimidazole-piperidine hybrids for their anticancer properties. The findings indicated that these compounds exhibited potent cytotoxicity against multiple cancer cell lines with mechanisms involving apoptosis induction through caspase activation.

Evaluation Against Viral Infections

Another study assessed the antiviral efficacy of benzimidazole derivatives against HIV and other viruses, demonstrating significant inhibition of viral replication at submicromolar concentrations.